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Compound of Interest

Compound Name: 4-Fluoro-3-(trifluoromethyl)aniline

Cat. No.: B1329471

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point and density of 4-Fluoro-3-
(trifluoromethyl)aniline (CAS No: 2357-47-3), a key intermediate in pharmaceutical and
agrochemical synthesis. This document presents the core physical properties, outlines the
standard experimental methodologies for their determination, and offers a logical visualization
of the compound's characteristics.

Core Physicochemical Data

The essential physical properties of 4-Fluoro-3-(trifluoromethyl)aniline have been compiled
from established chemical literature. These values are critical for process design, safety
assessments, and quality control in a laboratory and industrial setting.

Property Value Conditions Source

Standard atmospheric

Boiling Point 207-208 °C Literature[1][2]
pressure

Density 1.393 g/mL 25°C Literature[1][2]

Refractive Index n20/D 1.466 20 °C Literature[1][2]

Flash Point 92 °C Closed cup Literature[1]
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Visualization of Compound Properties

The following diagram illustrates the relationship between 4-Fluoro-3-(trifluoromethyl)aniline
and its key physical properties.

4-Fluoro-3-(trifluoromethyl)aniline

has has
Boiling Point Density
207-208 °C 1.393 g/mL at 25 °C

Click to download full resolution via product page

Caption: Relationship between 4-Fluoro-3-(trifluoromethyl)aniline and its physical properties.

Experimental Protocols

While the specific experimental reports for the literature values of 4-Fluoro-3-
(trifluoromethyl)aniline are not publicly detailed, the following are standard and widely
accepted methodologies for determining the boiling point and density of liquid organic
compounds. It is highly probable that similar protocols were employed to establish the reported
values.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a compound like 4-Fluoro-3-(trifluoromethyl)aniline, the Thiele tube method is
a common and efficient laboratory technique.

Methodology: Thiele Tube Method

o Sample Preparation: A small quantity (a few milliliters) of 4-Fluoro-3-
(trifluoromethyl)aniline is placed into a small test tube.

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the
test tube containing the sample.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample and
the thermometer bulb are at the same level. This assembly is then secured in a Thiele tube
containing a high-boiling point oil (e.g., mineral oil or silicone oil).

e Heating: The side arm of the Thiele tube is gently and uniformly heated. This design
promotes the circulation of the oil, ensuring even heat distribution.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. Heating is continued until the bubbling is rapid and
continuous.

e Boiling Point Determination: The heat source is then removed. The liquid begins to cool, and
the rate of bubbling slows. The boiling point is the temperature at which the last bubble
emerges and the liquid just begins to enter the capillary tube.[2] This indicates that the vapor
pressure of the sample is equal to the atmospheric pressure.

Determination of Density

The density of a liquid is its mass per unit volume. For precise measurements of liquid
densities, pycnometry is a standard and accurate method.

Methodology: Pycnometry

e Pycnometer Preparation: A pycnometer (a small glass flask with a precisely known volume)
is thoroughly cleaned, dried, and its mass is accurately measured on an analytical balance.

o Sample Filling: The pycnometer is filled with 4-Fluoro-3-(trifluoromethyl)aniline. Care is
taken to avoid air bubbles. The stopper is inserted, and any excess liquid is carefully wiped
from the outside.

o Temperature Equilibration: The filled pycnometer is placed in a temperature-controlled water
bath (e.g., at 25 °C) to allow the liquid to reach thermal equilibrium. The volume of the liquid
will adjust to the temperature, and any excess may need to be removed.

e Final Mass Measurement: The pycnometer and its contents are removed from the water
bath, carefully dried on the outside, and weighed again on the analytical balance.
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e Calculation: The mass of the aniline derivative is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the liquid by the known volume of the pycnometer.

This guide provides the fundamental physicochemical data and the likely experimental context
for 4-Fluoro-3-(trifluoromethyl)aniline, supporting its safe and effective use in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1329471?utm_src=pdf-body
https://www.benchchem.com/product/b1329471?utm_src=pdf-custom-synthesis
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/product/b1329471#boiling-point-and-density-of-4-fluoro-3-trifluoromethyl-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329471?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

